Cas no 1805025-72-2 (3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol)

• Product Name: 3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol
• CAS No: 1805025-72-2
• MF: C₇H₃BrF₄O₂
• MW: 274.995135545731
• CID: 4977340
• Update Time: 2025-08-04

3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol

• Inchi： 1S/C7H3BrF4O2/c8-4-1-3(9)2-5(13)6(4)14-7(10,11)12/h1-2,13H
• InChI Key： SAKIVTKDXXDVOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1OC(F)(F)F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3.5
• Topological Polar Surface Area: 29.5

Additional information on 3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol

3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol (CAS No. 1805025-72-2)

3-Bromo-5-fluoro-2-(trifluoromethoxy)phenol is a highly specialized aromatic compound with the CAS registry number 1805025-72-2. This compound belongs to the class of halogenated phenols, which are widely recognized for their unique chemical properties and applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials. The molecule features a phenolic hydroxyl group (-OH) at position 1, a trifluoromethoxy group (-O-CF₃) at position 2, a bromine atom at position 3, and a fluorine atom at position 5. This combination of substituents imparts distinctive electronic and steric effects, making it an intriguing subject for both academic research and industrial applications.

The synthesis of 3-bromo-5-fluoro-2-(trifluoromethoxy)phenol typically involves multi-step organic synthesis strategies. Researchers often employ electrophilic aromatic substitution reactions, leveraging directing effects of substituents to achieve the desired regioselectivity. For instance, the introduction of the trifluoromethoxy group is often accomplished through nucleophilic aromatic substitution or via pre-functionalized intermediates. The bromination and fluorination steps are carefully optimized to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency and sustainability of these synthetic routes.

Recent studies have highlighted the potential of 3-bromo-5-fluoro-2-(trifluoromethoxy)phenol as a versatile building block in medicinal chemistry. Its unique combination of electron-withdrawing groups (EWGs), particularly the trifluoromethoxy and bromine substituents, confers strong electron-withdrawing effects on the aromatic ring. This property is highly desirable in drug design, as it can modulate the pharmacokinetic profiles of molecules by enhancing metabolic stability or improving solubility. For example, researchers have explored its use as an intermediate in the synthesis of kinase inhibitors and other bioactive compounds.

In addition to its role in drug discovery, 3-bromo-5-fluoro-2-(trifluoromethoxy)phenol has shown promise in materials science. The compound's high thermal stability and resistance to oxidative degradation make it a candidate for advanced polymer systems or high-performance adhesives. Furthermore, its ability to undergo various cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) facilitates its integration into larger molecular frameworks, enabling the creation of complex architectures with tailored functionalities.

From an environmental perspective, understanding the fate and behavior of 3-bromo-5-fluoro-2-(trifluoromethoxy)phenol in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, its persistence in aquatic environments remains a topic of interest for regulatory agencies aiming to ensure sustainable chemical practices.

In summary, 3-bromo-5-fluoro-2-(trifluoromethoxy)phenol (CAS No. 1805025-72) stands out as a multifaceted compound with significant potential across diverse disciplines. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application-oriented research, underscore its importance as both a fundamental building block and a platform for innovation.